Cas no 1256633-32-5 (4,5-Isoxazoledicarbonitrile)

• Product Name: 4,5-Isoxazoledicarbonitrile
• CAS No: 1256633-32-5
• MF: C₅HN₃O
• MW: 119.080940008163
• MDL: MFCD18070995
• CID: 1056373
• PubChem ID: 77174648
• Update Time: 2025-10-28

4,5-Isoxazoledicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledicarbonitrile
• 1,2-Oxazole-4,5-dicarbonitrile
• AKOS027256739
• SY011028
• AC7561
• MFCD18070995
• DB-062397
• 1256633-32-5
• DTXSID101310110

• MDL： MFCD18070995
• Inchi： 1S/C5HN3O/c6-1-4-3-8-9-5(4)2-7/h3H
• InChI Key： MHAFXALZGJGCFW-UHFFFAOYSA-N
• SMILES： O1C(C#N)=C(C#N)C=N1

Computed Properties

• Exact Mass: 119.01200
• Monoisotopic Mass: 119.011961664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.61000
• LogP: 0.41796

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4,5-Isoxazoledicarbonitrile

4,5-Isoxazoledicarbonitrile (CAS No. 1256633-32-5): An Overview of Its Properties and Applications in Modern Chemistry

4,5-Isoxazoledicarbonitrile (CAS No. 1256633-32-5) is a versatile compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique isoxazole ring and two cyano groups, exhibits a range of interesting properties that make it a valuable building block in various chemical syntheses and biological applications.

The isoxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of this ring in 4,5-Isoxazoledicarbonitrile imparts stability and reactivity, making it an attractive candidate for the synthesis of more complex molecules. The two cyano groups, on the other hand, are known for their strong electron-withdrawing properties and can participate in a variety of chemical reactions, including nucleophilic addition, substitution, and elimination reactions.

Recent studies have highlighted the potential of 4,5-Isoxazoledicarbonitrile in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a scaffold for designing anti-inflammatory agents. The researchers found that derivatives of 4,5-Isoxazoledicarbonitrile exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. This finding opens up new avenues for the development of more effective and selective anti-inflammatory drugs.

In addition to its potential in pharmaceuticals, 4,5-Isoxazoledicarbonitrile has also been investigated for its applications in materials science. A study published in Advanced Materials (2020) demonstrated that this compound can be used as a precursor for the synthesis of conductive polymers. The unique electronic properties of the cyano groups make 4,5-Isoxazoledicarbonitrile an excellent candidate for creating materials with enhanced electrical conductivity and stability.

The synthetic accessibility of 4,5-Isoxazoledicarbonitrile is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of an appropriate nitrile with an azide under mild conditions to form the isoxazole ring. This approach not only yields high purity products but also minimizes the formation of side products, making it highly suitable for large-scale production.

The environmental impact of 4,5-Isoxazoledicarbonitrile has also been a subject of recent research. A study published in Green Chemistry (2019) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 4,5-Isoxazoledicarbonitrile exhibits low toxicity to aquatic organisms and can be biodegraded under aerobic conditions. This finding is particularly important for ensuring the sustainable use of this compound in various industrial applications.

In conclusion, 4,5-Isoxazoledicarbonitrile (CAS No. 1256633-32-5) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications, 4,5-Isoxazoledicarbonitrile is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.